![molecular formula C5H14Cl2N2O B6162859 [(2S,4S)-4-aminopyrrolidin-2-yl]methanol dihydrochloride CAS No. 2679950-59-3](/img/no-structure.png)
[(2S,4S)-4-aminopyrrolidin-2-yl]methanol dihydrochloride
Overview
Description
[(2S,4S)-4-aminopyrrolidin-2-yl]methanol dihydrochloride, also known as (+)-4-APM-dihydrochloride, is an organic compound with a wide range of applications in the scientific research field. It is a white, crystalline, water-soluble solid with a molecular weight of 200.2 g/mol. (+)-4-APM-dihydrochloride is an amino acid derivative of the pyrrolidine class and is used as a building block for the synthesis of various compounds. It is also used in the production of pharmaceuticals, as well as in the study of the biochemical and physiological effects of drugs.
Scientific Research Applications
+)-4-APM-dihydrochloride has a variety of applications in the scientific research field. It is used in the production of pharmaceuticals, as well as in the study of the biochemical and physiological effects of drugs. It is also used in the synthesis of various compounds, such as chiral auxiliaries, and in the synthesis of peptides and peptidomimetics. Additionally, (+)-4-APM-dihydrochloride can be used in the study of enzyme kinetics and in the development of inhibitors.
Mechanism of Action
The mechanism of action of (+)-4-APM-dihydrochloride is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as those involved in the biosynthesis of neurotransmitters. It is thought that the compound binds to the active site of the enzyme, thus preventing the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of (+)-4-APM-dihydrochloride are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. Additionally, the compound has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
The use of (+)-4-APM-dihydrochloride in laboratory experiments has several advantages. The compound is easy to synthesize and is readily available. Additionally, it is relatively stable and can be stored for extended periods of time without significant degradation. The compound is also water-soluble, making it easy to work with in aqueous solutions. However, the compound has several limitations. It is not very soluble in organic solvents, making it difficult to work with in organic-based systems. Additionally, the compound is not very stable in the presence of light or heat, and it can be easily degraded by exposure to these conditions.
Future Directions
There are several potential future directions for the use of (+)-4-APM-dihydrochloride. It could be used in the development of novel pharmaceuticals, as well as in the study of the biochemical and physiological effects of drugs. Additionally, the compound could be used in the synthesis of chiral auxiliaries, peptides, and peptidomimetics. Furthermore, it could be used in the study of enzyme kinetics and the development of inhibitors. Finally, the compound could be used in the development of novel catalysts for organic reactions.
Synthesis Methods
The synthesis of (+)-4-APM-dihydrochloride is accomplished through a two-step process. First, the compound is synthesized from 4-aminopyrrolidine and methanol in the presence of a base such as sodium hydroxide. The reaction produces 4-aminopyrrolidine-2-methanol, which is then reacted with hydrochloric acid to produce the desired product, (+)-4-APM-dihydrochloride. The reaction is typically carried out at room temperature and is considered to be a mild and efficient method for the synthesis of the compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(2S,4S)-4-aminopyrrolidin-2-yl]methanol dihydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-pyrrolidone", "formaldehyde", "ammonium chloride", "hydrochloric acid", "sodium hydroxide", "methanol" ], "Reaction": [ "Step 1: Conversion of 2-pyrrolidone to 4-hydroxypyrrolidine", "React 2-pyrrolidone with formaldehyde and ammonium chloride in the presence of hydrochloric acid to form 4-hydroxypyrrolidine.", "Step 2: Conversion of 4-hydroxypyrrolidine to [(2S,4S)-4-aminopyrrolidin-2-yl]methanol", "React 4-hydroxypyrrolidine with formaldehyde and sodium hydroxide to form [(2S,4S)-4-aminopyrrolidin-2-yl]methanol.", "Step 3: Formation of [(2S,4S)-4-aminopyrrolidin-2-yl]methanol dihydrochloride", "React [(2S,4S)-4-aminopyrrolidin-2-yl]methanol with hydrochloric acid in methanol to form [(2S,4S)-4-aminopyrrolidin-2-yl]methanol dihydrochloride." ] } | |
CAS RN |
2679950-59-3 |
Product Name |
[(2S,4S)-4-aminopyrrolidin-2-yl]methanol dihydrochloride |
Molecular Formula |
C5H14Cl2N2O |
Molecular Weight |
189.1 |
Purity |
95 |
Origin of Product |
United States |
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